Cas no 78-59-1 (Isophorone)

• Product Name: Isophorone
• CAS No: 78-59-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD00001584
• CID: 34121
• PubChem ID: 6544
• Update Time: 2025-11-02

Isophorone Chemical and Physical Properties

Names and Identifiers

• Isophorone
• 3,5,5-Trimethyl-2-cyclohexen-1-one
• Isophorone,(3,5,5-Trimethyl-2-cyclohexen-1-one)
• 3,5,5-Trimethylcyclohex-2-en-1-one
• Isophoron
• Isophorone & Nitrobenzene
• Isophorone Solution
• Method 609 - Nitroaromatics and Isophorone
• 3,3,5-trimethyl-cyclohex-5-en-1-one
• 3,5,5-Trimethyl-2-cyclohexene-1-one
• 3,5,5-trimethyl-2-cyclohexenone
• 3,5,5-trimethyl-cyclohex-2-en-1-one
• Isoacetophorone
• Isoacetophorone
• Isoforon
• Isoforone
• Isooctopherone
• Izoforon
• 1,1,3-Trimethyl-3-cyclohexene-5-one
• 1,5,5-Trimethyl-3-oxocyclohexene
• 1-Cyclohexen-3-one, 1,5,5-trimethyl-
• NSC 403657
• NSC 4881
• a-Isophoron
• a-Isophorone
• 3,5,5-Trimethylcyclohex-2-enone
• 1,5,5-Trimethyl-1-cyclohexen-3-one
• alpha-Isophorone
• 2-Cyclohexen-1-one, 3,5,5-trimethyl-
• 3,5,5-Trimethyl-2-cyclohexen-1-on
• .alpha.-Isophoron
• Izoforon [Polish]
• Isophorone, 97%
• Isoforone [Italian]
• Caswell No. 506
• 3,5,5-Trimetil-2-cicloesen-1-one
• .alpha
• 3,5,5-Trimethyl-2-cyclohexen-1-on [German, Dutch]
• CHEBI:34800
• BIDD:ER0627
• 3,5,5 - trimethylcyclohex - 2 - enone
• NCI-C55618
• W-104274
• .alpha.-Isophorone
• NSC-4881
• 2-ciclohexen-1-ona, 3,5,5-trimetil-
• DTXSID8020759
• 78-59-1
• nchem.180-comp3
• 3,5,5-Trimethylcyclohexen-2-one-1
• 3,5,5-Trimethylcyclohexen one
• Tox21_300050
• NCGC00164006-01
• Tox21_202312
• SVOC Mixture 1002 100-400 microg/mL in Acetone
• NCGC00164006-03
• CCRIS 1353
• MFCD00001584
• A839454
• 1,3,3-TRIMETHYLCYLOHEXEN-5-ONE
• Isophorone, Vetec(TM) reagent grade, 97%
• 3,3,5-Trimethyl-2-cyclohexen-1-one
• Isophorone, >=97%, FG
• 3,5-Trimetil-2-cicloesen-1-one
• F0001-2053
• alpha -isophorone
• EPA Pesticide Chemical Code 047401
• 3,3,5-trimethyl-cyclohex-5 -en-1-one
• ISOPHORONE [FHFI]
• EPA Method 525.3 PAH Mixture 500 microg/mL in Acetone
• AKOS000120392
• STK801792
• UNII-2BR99VR6WA
• GB/T 5750.8-2006 App. B SVOC Mixture 555 200-800 microg/mL in Acetone
• HY-Y0932
• 3,5,5-Trimetil-2-cicloesen-1-one [Italian]
• 3,5, 5-Trimethyl-2-cyclohexene-1-one
• Isoforona
• FEMA 3553
• BRN 1280721
• 3,5-Trimethyl-2-cyclohexene-1-one
• 3,5-Trimethyl-2-cyclohexen-1-on (GERMAN, DUTCH)
• AI3-00046
• SCHEMBL22522
• 2BR99VR6WA
• AC-10580
• 4-07-00-00165 (Beilstein Handbook Reference)
• VS-08530
• DTXCID40759
• I0151
• ISOPHORONE [MI]
• BBL027346
• 3,5,5-Trimethylcyclohex-2-enon
• ISOPHORONE, REAG
• HSDB 619
• NSC-403657
• EINECS 201-126-0
• 3,5,5-trimethylcyclohex-2-ene-1-one
• EN300-20384
• 3,5-Trimethyl-2-cyclohexen-1-one
• IPH (CHRIS Code)
• InChI=1/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H
• Q415519
• 3,5,5-Trimethyl-2-cyclo-hexen-1-one
• ISOACETOPHORON
• 3,5,5-trimethyl-cyclohex-2-enone
• NCGC00164006-02
• CAS-78-59-1
• 3,5,5-trimethylcyclohexa-2-en-1-one
• WLN: L6V BUTJ C1 D1 D1
• CHEMBL1882894
• 1,1, 3-Trimethyl-3-cyclohexene-5-one
• FEMA No. 3553
• NCGC00259861-01
• LS-1750
• Isophorone, analytical standard
• alpha -isophoron
• FT-0627443
• Z104477948
• EC 201-126-0
• 2-Cyclohexen-1-one,5,5-trimethyl-
• NCGC00254115-01
• D72515
• ISOPHORONE [HSDB]
• 3,5,5-Trimethylcyclohexenone
• s2998
• 2-CYCLOHEXEN-1-ONE, 3,5,5-TRIMETHYL-2-ETHOXY-3,4-DI-HYDRO-2-PYRAN
• 1,3-Trimethyl-3-cyclohexene-5-one
• NSC4881
• NSC403657
• CS-0015924
• 3,5-Trimethyl-2-cyclohexenone
• AKOS025243269
• NS00005755
• cyclohexane-1-one
• Isophorone (ACGIH:OSHA)
• DA-64558
• 2Cyclohexen1one, 3,5,5trimethyl
• 3,5,5-TRIMETHYL-2-
• 3,5,5Trimethyl2cyclohexen1on
• Pesticide Code: 047401
• 1,1,3Trimethyl3cyclohexene5one
• 3,5,5Trimethyl2cyclohexenone
• 3,3,5-Trimethyl-5-cyclohexen-1-one
• 3,5,5Trimethyl2cyclohexen1one
• 3,5,5Trimetil2cicloesen1one
• 3,5,5-TRIMETHYL-5-CYCLOHEXEN-1-ONE
• Caswell no 506

• MDL： MFCD00001584
• Inchi： 1S/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H3
• InChI Key： HJOVHMDZYOCNQW-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)CC(C)(C)C1
• BRN： 1280721

Computed Properties

• Exact Mass: 138.10400
• Monoisotopic Mass: 138.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.6
• Molecular Weight: 138.21

Experimental Properties

• Ionization Potential: 9.07 eV
• Color/Form: Colorless liquid, low volatility, with camphor like odor.
• Density: 0.923 g/mL at 25 °C(lit.)
• Melting Point: −8 °C (lit.)
• Boiling Point: 213-214 °C(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.476(lit.)
• Solubility: 14.5g/l
• Water Partition Coefficient: Soluble in water (12g/L).
• Stability/Shelf Life: Stable. Substances to be avoided include strong bases, strong acids and strong oxidizing agents.
• PSA: 17.07000
• LogP: 2.32180
• Odor: Peppermint-like odor
• Refractive Index: Index of refraction: 1.4766 @ 18 °C/D
• Merck: 5196
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• FEMA: 3553 | ISOPHORONE
• Sensitiveness: Sensitive to light
• Solubility: It is miscible with most organic solvents and most nitrocellulose paints. It has high solubility in cellulose esters, cellulose ethers, oils, natural and synthetic rubber, resins, especially nitrocellulose, vinyl resins, alkyd resins, melamine resins, polystyrene, etc. Dissolve 1.2% in water at 20 ℃; Water dissolved 4.3% in isophorone.

Isophorone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H319,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 21/22-36/37-40
• Safety Instruction： S13-S23-S36/37/39-S46
• RTECS：GW7700000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in male, female rats and male mice (mg/kg): 2700 ±200, 2100 ±200, 2200 ±200 orally (PB90-180225)
• Explosive Limit：0.8-3.8%(V)
• Risk Phrases：R21/22; R36/37; R40
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isophorone

Isophorone (CAS No. 78-59-1): Properties, Applications, and Industry Insights

Isophorone (CAS No. 78-59-1) is a versatile organic compound widely used in industrial and specialty applications. This cyclic ketone, chemically known as 3,5,5-trimethyl-2-cyclohexen-1-one, is valued for its excellent solvent properties and reactivity in chemical synthesis. With growing interest in sustainable solvents and high-performance coatings, Isophorone continues to attract attention from researchers and manufacturers alike.

The molecular structure of Isophorone features a six-membered ring with a conjugated double bond and three methyl groups, contributing to its unique chemical behavior. This configuration makes it an effective polar aprotic solvent capable of dissolving various resins, polymers, and oils. Recent studies highlight its potential in green chemistry applications, particularly as industries seek alternatives to more hazardous solvents.

One of the primary uses of Isophorone is in the production of high-quality coatings and paints. Its ability to improve film formation and enhance durability makes it valuable in automotive and industrial coatings. The compound's compatibility with epoxy resins and polyurethane systems has led to its incorporation in advanced coating formulations that require weather resistance and chemical stability.

In the field of specialty chemicals, Isophorone serves as a crucial intermediate for synthesizing various derivatives. The compound can be hydrogenated to produce isophorone diamine, an important building block for polyurethane catalysts and epoxy curing agents. These derivatives find applications in adhesives, sealants, and composite materials, supporting industries ranging from construction to aerospace.

The pharmaceutical sector has explored Isophorone for its potential in drug synthesis. While not directly used in medications, its derivatives contribute to the production of certain active pharmaceutical ingredients. Researchers are particularly interested in its chiral derivatives for developing more effective and targeted therapies.

From an environmental perspective, Isophorone has been subject to various regulatory assessments. Modern production methods focus on minimizing environmental impact while maintaining product quality. The compound's biodegradation profile and ecotoxicity data are important considerations for manufacturers implementing sustainable chemical processes.

Market trends indicate steady demand for Isophorone, particularly in Asia-Pacific regions experiencing growth in automotive and construction sectors. Innovations in water-based coating technologies and low-VOC formulations are creating new opportunities for Isophorone applications. Manufacturers are responding by developing purer grades and more specialized derivatives to meet evolving industry requirements.

Safety handling of Isophorone requires standard chemical precautions, including proper ventilation and personal protective equipment. While not classified as extremely hazardous, its flammability and potential irritation properties necessitate careful handling procedures in industrial settings. Material safety data sheets provide detailed guidance for workplace safety.

Analytical techniques for Isophorone characterization include gas chromatography and infrared spectroscopy. Quality control measures ensure consistency in commercial products, with specifications typically covering purity, water content, and impurity profiles. These standards are particularly important for applications in high-performance materials where product consistency directly affects end-use performance.

Recent technological advancements have improved Isophorone production efficiency. Catalytic processes and optimized reaction conditions have reduced energy consumption and byproduct formation. These developments align with the chemical industry's focus on process intensification and resource efficiency, making Isophorone production more sustainable.

Future research directions for Isophorone include exploring its potential in bio-based materials and renewable energy applications. Some studies investigate its use in advanced battery technologies or as a precursor for sustainable polymers. The compound's structural features make it an interesting candidate for various green chemistry innovations.

For purchasers and specifiers, understanding Isophorone technical specifications is crucial for selecting the appropriate grade. Parameters such as assay percentage, color index, and moisture content can significantly impact performance in specific applications. Reputable suppliers provide comprehensive product data and technical support to ensure proper material selection.

Storage and transportation of Isophorone follow standard chemical handling protocols. The compound is typically shipped in steel drums or intermediate bulk containers, with attention to temperature control and moisture prevention. Proper labeling and documentation ensure compliance with international chemical transportation regulations.

In conclusion, Isophorone (CAS No. 78-59-1) remains an important industrial chemical with diverse applications. Its role in coating formulations, specialty chemical synthesis, and potential emerging technologies ensures continued relevance in multiple sectors. As industries evolve toward more sustainable practices, Isophorone and its derivatives will likely adapt to meet new performance and environmental requirements.